Cas no 327185-13-7 (PBDE 170)

PBDE 170 structure

Product Name:PBDE 170

CAS No:327185-13-7

Molecular Formula:C₁₂H₃OBr₇

Molecular Weight:722.48

CID:3163396

PubChem ID:13828348

PBDE 170 Properties

Names and Identifiers

- 2，2’，3，3’，4，4’，5-Heptabromodiphenyl ether
- DTXSID90879969
- Q27252016
- 1,2,3,4-tetrabromo-5-(2,3,4-tribromophenoxy)benzene
- BDE-170
- 327185-13-7
- Benzene, 1,2,3,4-tetrabromo-5-(2,3,4-tribromophenoxy)-
- PBDE 170
- 2,2',3,3',4,4',5-Heptabromodiphenyl ether
- UNII-18JW9IML0M
- CNA18513
- 18JW9IML0M
- InChIKey： DLPNCMQTNWLTHD-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H3Br7O/c13-4-1-2-6(10(17)8(4)15)20-7-3-5(14)9(16)12(19)11(7)18/h1-3H

Computed Properties

Exact Mass: 721.44060Da
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 715.44675Da
Heavy Atom Count: 20
Complexity: 331
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 8.3
Topological Polar Surface Area: 9.2Å²

PBDE 170 Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	P215260-1mg	PBDE 170	327185-13-7		1mg	$207.00	2023-05-17

PBDE 170 Related Literature

1. Radical heteroarylation of unactivated remote C(sp3)–H bonds via intramolecular heteroaryl migration†

Zhu Cao,Huihui Zhang,Xinxin Wu,Yahong Li Org. Chem. Front., 2021,8, 6395-6399
2. Room temperature Z-selective hydrogenation of alkynes by hemilabile and non-innocent (NNN)Co(ii) catalysts†

Chandrakant Gouda Catal. Sci. Technol., 2022,12, 1843-1849
3. Boosting the charge transfer of Li2TiSiO5 using nitrogen-doped carbon nanofibers: towards high-rate, long-life lithium-ion batteries†

Junfang Liu,Die Su,Li Liu,Zhixiao Liu,Su Nie,Yue Zhang,Jing Xia,Huiqiu Deng,Xianyou Wang Nanoscale, 2020,12, 19702-19710
4. C–H···π hydrogen bonding vs. anion complexation in rhodium(I) complexes of cyclotriveratrylene

Chem. Commun., 1998, 1409-1410
5. Preparation and investigation of novel SrCl2/DCMC-modified (via DOPA) decellularized arteries with excellent physicochemical properties and cytocompatibility for vascular scaffolds†

Hao Qi,Can Cheng,Xu Wang,Xixiun Yu RSC Adv., 2018,8, 30098-30105
6. Occurrence and fate of pharmaceuticals and personal care products in drinkingwater in southern China†

Zhengrong Yu,Xihui Zhang,Doris W. T. Au J. Environ. Monit., 2011,13, 3097-3103
7. Biological self-assembly of injectable hydrogel as cell scaffold via specific nucleobase pairing†

Huaping Tan,Chao Xiao,Jinchen Sun,Dangsheng Xiong,Xiaohong Hu Chem. Commun., 2012,48, 10289-10291
8. Quantification of schizophyllan directly from the fermented broth by ATR-FTIR and PLS regression†

Felipe Raposo Passos Mansoldo,Veronica da Silva Cardoso,Athayde Neves Junior,Sabrina Martins Lage Cedrola,Victor Maricato,Maria do Socorro S. Rosa,Alane Beatriz Vermelho Anal. Methods, 2020,12, 5468-5475
9. Columnar mesophases of luminescent polycatenar liquid crystals incorporating a 1,3-substituted benzene ring interconnecting two 1,3,4-oxadiazoles†

Jianchuan Tang,Rong Huang,Hongfei Gao,Xiaohong Cheng,Carsten Tschierske RSC Adv., 2012,2, 2842-2847
10. Plasma as a tool for enhancing insulation properties of polymer composites†

G. Filipič,A. D. Petrič,R. Zaplotnik,M. Mozetič,S. Thomas RSC Adv., 2015,5, 37853-37858

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